2,3-dichloro-6-iodobenzoic acid
Overview
Description
2,3-Dichloro-6-iodobenzoic acid, also known as diiodo-2,3-dichlorobenzoic acid (DIIDCBA), is an organic compound that is used in various scientific research applications. It is an important intermediate in the synthesis of a variety of other compounds, and has been studied for its potential use in drug development and other biomedical applications.
Scientific Research Applications
DIIDCBA has been studied for its potential use in drug development and other biomedical applications. It has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties. It has also been used as a reagent in the synthesis of pharmaceuticals, such as antibiotics and antivirals. In addition, it has been used to study the structure and function of proteins and other biomolecules.
Mechanism of Action
The mechanism of action of DIIDCBA is not fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage. It is also thought to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Finally, it has been suggested to have anti-tumor effects by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
DIIDCBA has been shown to have a variety of biochemical and physiological effects. In cell culture studies, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In animal studies, it has been shown to reduce inflammation and oxidative stress. In addition, it has been shown to have anti-tumor effects in vivo.
Advantages and Limitations for Lab Experiments
DIIDCBA has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize. In addition, it is highly soluble in water, making it suitable for use in aqueous solutions. Finally, it is relatively stable, making it suitable for long-term storage. However, DIIDCBA also has some limitations. It is relatively toxic and has been shown to cause skin irritation in humans. In addition, it is not approved for use in humans, so its use in clinical studies is limited.
Future Directions
There are several potential future directions for the use of DIIDCBA. It could be used as an anti-inflammatory agent in the treatment of autoimmune diseases. It could also be used as an antioxidant to protect against oxidative damage. In addition, it could be used in drug development, as it has been shown to have anti-tumor effects in animal models. Finally, it could be used to study the structure and function of proteins and other biomolecules.
Synthesis Methods
DIIDCBA is typically synthesized from the reaction of 2,3-dichlorobenzoic acid with iodine in the presence of a base such as sodium hydroxide. The reaction yields DIIDCBA as the primary product and 2,3-dichlorobenzoic acid as a by-product. This method is relatively simple and cost-effective, and can be scaled up for commercial production.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dichloro-6-iodobenzoic acid involves the introduction of chlorine and iodine atoms onto a benzoic acid molecule. This can be achieved through a series of reactions involving the conversion of a starting material to an intermediate, which is then further reacted to yield the final product.", "Starting Materials": [ "3-nitrobenzoic acid", "thionyl chloride", "phosphorus pentachloride", "iodine", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "1. Nitration: 3-nitrobenzoic acid is nitrated using a mixture of nitric and sulfuric acid to yield 2,3-dinitrobenzoic acid.", "2. Reduction: 2,3-dinitrobenzoic acid is reduced using tin and hydrochloric acid to yield 2,3-diaminobenzoic acid.", "3. Protection: 2,3-diaminobenzoic acid is protected using ethyl acetate and hydrochloric acid to yield the N-protected intermediate.", "4. Chlorination: The N-protected intermediate is chlorinated using thionyl chloride and phosphorus pentachloride to yield the N-protected 2,3-dichlorobenzoic acid intermediate.", "5. De-protection: The N-protected 2,3-dichlorobenzoic acid intermediate is de-protected using sodium hydroxide to yield 2,3-dichlorobenzoic acid.", "6. Iodination: 2,3-dichlorobenzoic acid is iodinated using iodine and hydrochloric acid to yield 2,3-dichloro-6-iodobenzoic acid." ] } | |
CAS RN |
219841-88-0 |
Product Name |
2,3-dichloro-6-iodobenzoic acid |
Molecular Formula |
C7H3Cl2IO2 |
Molecular Weight |
316.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
